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Compound of Interest

Compound Name: Levalbuterol Tartrate

Cat. No.: B1245021 Get Quote

The safe and compliant disposal of Levalbuterol Tartrate is paramount for ensuring

environmental protection and workplace safety. As a potent β2-adrenergic agonist, improper

disposal can pose risks to aquatic ecosystems and public health. This guide provides detailed,

step-by-step procedures for researchers, scientists, and drug development professionals to

manage Levalbuterol Tartrate waste in accordance with current regulations.

The primary regulations governing pharmaceutical waste in the United States are the

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)

and state-level mandates.[1][2] A critical first step is to determine if the pharmaceutical waste is

hazardous. Levalbuterol Tartrate waste, particularly in its aerosolized form, is often classified

as hazardous due to its ignitability characteristic.[2][3]

A nationwide ban on disposing of hazardous pharmaceutical waste via flushing or sewering is

in effect.[3] All pharmaceutical waste must be managed through appropriate channels to

prevent environmental release.[4]

Disposal Procedures and Protocols
The correct disposal method for Levalbuterol Tartrate depends on its formulation. The two

primary forms encountered in a laboratory setting are inhalation aerosol canisters and

inhalation solutions (vials).

Step 1: Waste Identification and Segregation
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Properly identify the form of Levalbuterol Tartrate waste. Segregate it at the point of

generation to prevent mixing with non-regulated or other waste streams.

Levalbuterol Tartrate Inhalation Aerosol (Metered-Dose Inhalers): These are pressurized

metal canisters. Due to the presence of flammable propellants (like ethanol), these are

typically classified as RCRA hazardous waste under the ignitability characteristic (D001).[3]

[5] All aerosol inhalers should be managed as hazardous pharmaceutical waste.[3]

Levalbuterol Tartrate Inhalation Solution (Nebulizer Vials): Unused or partially used plastic

vials of the solution are generally considered non-hazardous pharmaceutical waste, provided

they do not exhibit other hazardous characteristics.[3] However, they are still subject to state

regulations and must not be disposed of in regular trash or down the drain.[3][4]

Step 2: Containerization
Use separate, clearly labeled containers for each waste stream.

For Aerosol Canisters (Hazardous Waste):

Place empty, used, and expired inhalers into a designated container labeled "Hazardous

Waste Pharmaceuticals."[6]

The container must be leak-proof, kept closed, and managed according to your facility's

hazardous waste protocols.[1][6]

Crucially, do not puncture, burn, or incinerate the canisters, as they are pressurized and

can explode.[5][7] Canisters should be discarded even if not completely empty once the

recommended number of actuations has been used.[8]

For Inhalation Solution Vials (Non-Hazardous Pharmaceutical Waste):

Collect unused or partially used vials in a dedicated, non-hazardous pharmaceutical waste

container. These are often blue or white containers provided by waste management

services.

This waste stream, while not federally hazardous, requires disposal via a licensed

pharmaceutical waste vendor, typically through incineration, to prevent environmental
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contamination.

Step 3: Storage and Handling
Store waste containers in a secure, designated area away from incompatible materials.[5]

Adhere to the storage time limits defined by your facility's generator status. Facilities operating

under the EPA's Subpart P rule may store hazardous pharmaceuticals for up to one year.[3]

Step 4: Final Disposal
Arrange for the collection, transport, and final disposal of pharmaceutical waste through a

licensed and certified waste management contractor.[1] This ensures cradle-to-grave tracking

and compliance with all Department of Transportation (DOT) and EPA regulations.[1][6]

Data Summary: Levalbuterol Tartrate Formulations
The following table summarizes the key characteristics and disposal requirements for the

common formulations of Levalbuterol Tartrate.
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Feature
Levalbuterol Tartrate
Inhalation Aerosol (MDI)

Levalbuterol Tartrate
Inhalation Solution (Vials)

Common Form
Pressurized aluminum canister

with a plastic actuator.[8]
Single-use plastic vials.

RCRA Status
Hazardous Waste (Typically

D001 - Ignitable).

Non-Hazardous

Pharmaceutical Waste (unless

other characteristics apply).[3]

Primary Hazard
Ignitable propellant,

pressurized container.[5]

Active Pharmaceutical

Ingredient (API) in an aqueous

solution.

Disposal Container
Labeled "Hazardous Waste

Pharmaceuticals" container.

Labeled "Non-Hazardous

Pharmaceutical Waste"

container.

Key Disposal Rule
DO NOT incinerate, puncture,

or place in regular trash.[5][7]

DO NOT flush or pour down

the drain.[4]

Final Disposition
Management by a licensed

hazardous waste vendor.

Management by a licensed

pharmaceutical waste vendor.

Storage Temp.
20°C to 25°C (68°F to 77°F).[4]

[5]

20°C to 25°C (68°F to 77°F).[4]

[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Levalbuterol Tartrate waste in a laboratory or research setting.
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Step 1: Identification & Segregation

Step 2: Classification & Containerization

Step 3 & 4: Storage & Final Disposal

Levalbuterol Tartrate Waste Generated
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Caption: Levalbuterol Tartrate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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